
"2-Amino-4-methoxyphenol" structural formula
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-4-methoxyphenol

Cat. No.: B1270069 Get Quote

A Comprehensive Technical Overview of 2-
Amino-4-methoxyphenol
This document provides a detailed guide to the chemical and physical properties of 2-Amino-4-
methoxyphenol, a compound of interest in various research and development applications.

The information is tailored for researchers, scientists, and professionals in drug development,

presenting key data in a structured and accessible format.

Chemical Identity and Properties
2-Amino-4-methoxyphenol, also known as 2-Hydroxy-5-methoxyaniline, is an aromatic

organic compound. It is recognized as a volatile constituent in the aroma of certain teas and

serves as a synthetic intermediate for various chemical analogues.[1] The fundamental

properties of this compound are summarized in the table below, providing a quick reference for

its key quantitative data.
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Property Value References

Molecular Formula C₇H₉NO₂ [1][2][3][4]

Molecular Weight 139.15 g/mol [1][2][4][5][6]

IUPAC Name 2-amino-4-methoxyphenol [2][7]

CAS Number 20734-76-3 [2][3][4][5]

SMILES String COc1ccc(O)c(N)c1 [4][7]

InChI Key
TUADYTFWZPZZTP-

UHFFFAOYSA-N
[2][3][4]

Physical Form
Solid, crystals or crystalline

powder
[4][7]

Melting Point 135-140 °C [4][7]

Structural Representation
The molecular structure of 2-Amino-4-methoxyphenol consists of a benzene ring substituted

with an amino group (-NH₂), a hydroxyl group (-OH), and a methoxy group (-OCH₃). The

relative positions of these functional groups are critical to the compound's chemical reactivity

and physical properties. A diagram of the structural formula is provided below.
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Structural Formula of 2-Amino-4-methoxyphenol
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Structural formula of 2-Amino-4-methoxyphenol.

This technical guide is intended for informational purposes for a scientific audience. For

experimental procedures, it is recommended to consult detailed protocols and safety data

sheets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

